N-(3-(6-(pyrrolidin-1-yl)pyridazin-3-yl)phenyl)naphthalene-2-sulfonamide

• IUPAC Name: N-[3-(6-pyrrolidin-1-ylpyridazin-3-yl)phenyl]naphthalene-2-sulfonamide
• InChI: InChI=1S/C24H22N4O2S/c29-31(30,22-11-10-18-6-1-2-7-19(18)17-22)27-21-9-5-8-20(16-21)23-12-13-24(26-25-23)28-14-3-4-15-28/h1-2,5-13,16-17,27H,3-4,14-15H2
• InChI Key: QHUNZSKMLSPETD-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=NN=C(C=C2)C3=CC(=CC=C3)NS(=O)(=O)C4=CC5=CC=CC=C5C=C4
• Molecular Formula: C24H22N4O2S
• Molecular Weight: 430.5 g/mol

Description

“N-(3-(6-(pyrrolidin-1-yl)pyridazin-3-yl)phenyl)naphthalene-2-sulfonamide” is a compound that contains a pyrrolidine ring, which is a five-membered nitrogen heterocycle. The pyrrolidine ring is widely used by medicinal chemists to obtain compounds for the treatment of human diseases.

Synthesis Analysis

The synthesis of similar compounds often involves the cycloaddition of pyridine N-imine with 6-alkyl-4-oxohex-5-ynoates followed by condensation with hydrazine. This provides access to pharmacologically active 6-(pyrazolo[1,5-a]pyridin-3-yl)pyridazinones.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a pyrrolidine ring, a pyridazinone ring, and a naphthalene ring. The pyrrolidine ring contributes to the stereochemistry of the molecule and allows efficient exploration of the pharmacophore space due to sp3-hybridization.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds include cycloaddition and condensation. Alkynyl heterocycles have also been shown to be effective dipolarophiles for pyridine N-imine.

Future Directions

The future directions for this compound could involve further exploration of its potential uses in medicinal chemistry, given the interest in the pyrrolidine ring as a versatile scaffold for novel biologically active compounds. Further studies could also investigate its safety profile and physical and chemical properties.